Cas no 2380-82-7 (5-methoxy-1H-Indol-6-ol)

5-methoxy-1H-Indol-6-ol Properties

Names and Identifiers

• 5-methoxy-1H-Indol-6-ol
• 1H-Indol-6-ol,5-methoxy-
• 5-methoxy-6-hydroxyindole
• 5-methoxy-indol-6-ol
• 6H5MI
• 6-Hydroxy-5-methoxy-indol
• 6-Hydroxy-5-methoxyindole
• AC1L2RFC
• AC1Q56MJ
• CTK4F2329
• SureCN1545052
• DTXSID00178495
• A878136
• SCHEMBL1545052
• 6-hydroxy 5-methoxy indole
• RWEBZZKCIMKUTO-UHFFFAOYSA-N
• InChI=1/C9H9NO2/c1-12-9-4-6-2-3-10-7(6)5-8(9)11/h2-5,10-11H,1H
• 2380-82-7
• 1H-Indol-6-ol, 5-methoxy-
• ZB0674
• FT-0774826
• +Expand

• InChIKey： RWEBZZKCIMKUTO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO2/c1-12-9-4-6-2-3-10-7(6)5-8(9)11/h2-5,10-11H,1H3
• SMILES： COC1=C(O)C=C2C(C=CN2)=C1

Computed Properties

• Exact Mass: 163.06337
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 163.063328530 g/mol
• Heavy Atom Count: 12
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 45.2Ų
• Molecular Weight: 163.17

Experimental Properties

• PSA: 45.25
• Refractive Index: 1.682
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 171.4°C
• Density: 1.312